Cas no 2227868-03-1 (rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol
• CAS No: 2227868-03-1
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5569528
• PubChem ID: 165593487
• Update Time: 2025-05-25

rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol
• 2227868-03-1
• EN300-1636602
• rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol

• Inchi： 1S/C9H14N2OS/c1-6-5-13-9(11-6)2-7-3-10-4-8(7)12/h5,7-8,10,12H,2-4H2,1H3/t7-,8-/m1/s1
• InChI Key： FLYVTNAEVDBPGP-HTQZYQBOSA-N
• SMILES： S1C=C(C)N=C1C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.4Ų

Additional information on rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol

Research Briefing on rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227868-03-1)

The compound rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227868-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the stereospecific synthesis of rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol, emphasizing the importance of its chiral centers in modulating biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structural integrity and purity, which are critical for its pharmacological evaluation.

Pharmacological investigations reveal that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those implicated in neurological disorders such as Parkinson's disease and schizophrenia. In vitro assays demonstrate its high affinity and selectivity, while preliminary in vivo studies suggest favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability.

Moreover, rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol has shown potential in combination therapies, where it enhances the efficacy of existing drugs without significant adverse effects. Researchers are also exploring its utility as a scaffold for the development of novel analogs with improved therapeutic indices.

In conclusion, rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol represents a versatile and promising candidate for further drug development. Ongoing research aims to elucidate its mechanism of action in greater detail and to optimize its pharmacological properties for clinical translation. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering new avenues for therapeutic intervention.